Cas no 4439-42-3 (Benzenamine, N-hexadecyl-)

• Product Name: Benzenamine, N-hexadecyl-
• CAS No: 4439-42-3
• MF: C₂₂H₃₉N
• MW: 317.551766633987
• MDL: MFCD00087043
• CID: 1516297
• PubChem ID: 412844
• Update Time: 2025-06-22

Benzenamine, N-hexadecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-hexadecyl-
• MFCD00087043
• 4439-42-3
• Aniline, n-hexadecyl-
• N-Hexadecyl-aniline
• SCHEMBL932541
• hexadecylaniline
• N-hexadecylaniline
• AKOS024333669
• N-PHENYLHEXADECYLAMINE

• MDL： MFCD00087043
• Inchi： 1S/C22H39N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-21-23-22-19-16-15-17-20-22/h15-17,19-20,23H,2-14,18,21H2,1H3
• InChI Key： IXEGRINNWXKNJO-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 317.30847
• Monoisotopic Mass: 317.308250248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on Benzenamine, N-hexadecyl-

Benzenamine, N-hexadecyl- (CAS No. 4439-42-3): A Comprehensive Overview in Modern Chemical Research

Benzenamine, N-hexadecyl- (CAS No. 4439-42-3), commonly referred to as N-hexadecylbenzenamine, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its long alkyl chain and aromatic amine group, exhibits unique properties that make it valuable in various applications, particularly in drug delivery systems and biomimetic interfaces. The molecular structure of N-hexadecylbenzenamine consists of a benzene ring substituted with an amine group (-NH₂) and a hexadecyl (C₁₆H₃₃-) side chain, which contributes to its hydrophobicity and stability in biological environments.

The synthesis of N-hexadecylbenzenamine involves a series of well-established organic reactions, including nucleophilic substitution and alkylation processes. The introduction of the hexadecyl group enhances the compound's solubility in non-polar solvents, making it an ideal candidate for formulating lipid-based drug delivery systems. Recent advancements in synthetic methodologies have improved the yield and purity of N-hexadecylbenzenamine, enabling more efficient and scalable production for industrial applications.

In the realm of pharmaceutical research, N-hexadecylbenzenamine has been explored for its potential role in modulating cellular processes and enhancing drug bioavailability. Its amphiphilic nature allows it to interact with both hydrophobic and hydrophilic environments, making it suitable for creating stable micelles and nanoparticles that can encapsulate therapeutic agents. These formulations have shown promise in targeted drug delivery, particularly for treating chronic diseases where sustained release is critical.

One of the most intriguing applications of N-hexadecylbenzenamine is in the development of biomimetic interfaces. By mimicking the properties of natural lipids found in cell membranes, this compound can be used to create artificial membranes that facilitate controlled drug release and enhance cellular uptake. Studies have demonstrated that N-hexadecylbenzenamine-based membranes exhibit high selectivity and stability, making them valuable for biosensor applications and artificial organ development.

The chemical properties of N-hexadecylbenzenamine also make it a useful intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. For instance, modifications to the benzene ring or the hexadecyl chain can alter the compound's bioavailability, toxicity profile, and interaction with biological targets. These modifications are often guided by computational modeling and high-throughput screening techniques, which have accelerated the discovery process in medicinal chemistry.

Recent clinical trials have begun to explore the potential of N-hexadecylbenzenamine as a therapeutic agent itself. Its ability to cross biological barriers and its stability in various environments suggest that it could be effective in treating conditions such as cancer and neurodegenerative diseases. Preliminary results indicate that formulations containing N-hexadecylbenzenamine show promise in reducing side effects associated with traditional treatments while improving therapeutic efficacy.

The environmental impact of N-hexadecylbenzenamine is another area of growing interest. As synthetic methods continue to evolve, researchers are focusing on developing greener processes that minimize waste and reduce energy consumption. Additionally, the biodegradability of N-hexadecylbenzenamine derivatives is being studied to ensure that they do not pose long-term environmental risks. These efforts align with broader trends in sustainable chemistry, where compounds are designed to be both effective and environmentally friendly.

Future directions for research on N-hexadecylbenzenamine include exploring its potential in nanotechnology and materials science. Its unique structural features make it a candidate for developing novel materials with applications ranging from electronics to energy storage devices. By integrating N-hexadecylbenzenamine into advanced materials, scientists aim to create innovative solutions that address some of today's most pressing technological challenges.

In conclusion, Benzenamine, N-hexadecyl- (CAS No. 4439-42-3) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its synthesis, properties, and potential uses highlight its importance as a research tool and a candidate for future therapeutics. As advancements continue to unfold, it is likely that N-hexadecylbenzenamine will play an increasingly significant role in shaping the future of chemical research and pharmaceutical development.